Cas no 5870-31-5 (N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methyltricyclo[3.3.1.1~3,7~]decane-1-carboxamide)

• Product Name: N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methyltricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• CAS No: 5870-31-5
• MF: C₁₆H₂₅NO₃S
• MW: 311.439603567123
• CID: 1611153
• PubChem ID: 2874056
• Update Time: 2025-04-21

N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methyltricyclo[3.3.1.1~3,7~]decane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methyltricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• N-(1,1-dioxothiolan-3-yl)-N-methyladamantane-1-carboxamide
• HMS3313C09
• BIM-0036822.P001
• 5870-31-5
• Oprea1_471950
• EU-0072680
• CHEMBL3184718
• ADAMANTANE-1-CARBOXYLIC ACID (1,1-DIOXO-TETRAHYDRO-THIOPHEN-3-YL)-METHYL-AMIDE
• DTXSID50386841
• Z56776100
• 314768-63-3
• F0734-0025
• AKOS001023539
• Cambridge id 5870315
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyladamantane-1-carboxamide
• (3r,5r,7r)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methyladamantane-1-carboxamide
• HMS2170G15
• N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-1-adamantanecarboxamide
• N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-methyladamantane-1-carboxamide
• CBMicro_036925
• SMR000104684
• MLS000108731

• Inchi： 1S/C16H25NO3S/c1-17(14-2-3-21(19,20)10-14)15(18)16-7-11-4-12(8-16)6-13(5-11)9-16/h11-14H,2-10H2,1H3
• InChI Key： LYLAVZZCRIEZQP-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C)C(C12CC3CC(CC(C3)C1)C2)=O)(=O)=O

Computed Properties

• Exact Mass: 311.15565
• Monoisotopic Mass: 311.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 522.8°C at 760 mmHg
• Flash Point: 270°C
• Refractive Index: 1.578
• PSA: 54.45
• LogP: 2.92910